Cas no 69373-88-2 (Isoquinoline,1-[(3,4-diethoxyphenyl)methyl]-3,4-dihydro-6,7-bis(1-methylethoxy)-,hydrochloride (1:1))

• Product Name: Isoquinoline,1-[(3,4-diethoxyphenyl)methyl]-3,4-dihydro-6,7-bis(1-methylethoxy)-,hydrochloride (1:1)
• CAS No: 69373-88-2
• MF: C₂₆H₃₆ClNO₄
• MW: 462.021347045898
• CID: 526747
• PubChem ID: 3052867
• Update Time: 2025-06-14

Isoquinoline,1-[(3,4-diethoxyphenyl)methyl]-3,4-dihydro-6,7-bis(1-methylethoxy)-,hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Isoquinoline,1-[(3,4-diethoxyphenyl)methyl]-3,4-dihydro-6,7-bis(1-methylethoxy)-,hydrochloride (1:1)
• DIPROTEVERINE HYDROCHLORIDE
• 1-[(3,4-diethoxyphenyl)methyl]-6,7-di(propan-2-yloxy)-3,4-dihydroisoquinoline,hydrochloride
• UNII-T587ZFV6UM
• 1-(3',4'-Diethoxybenzyl)-6,7-diisoprooxy-3,4-dihydroisoquinoline hydrochloride
• Isoquinoline, 3,4-dihydro-6,7-bis(1-methylethoxy)-1-((3,4-diethoxyphenyl)methyl)-, hydrochloride
• DTXSID30219461
• Q27289693
• T587ZFV6UM
• AWQPJKUSDUHYIX-UHFFFAOYSA-N
• ISOQUINOLINE, 1-((3,4-DIETHOXYPHENYL)METHYL)-3,4-DIHYDRO-6,7-BIS(1-METHYLETHOXY)-, HYDROCHLORIDE (1:1)
• 1-(3'4'-diethoxybenzyl)-6,7-diisopropoxy-3,4-dihydroisoquinoline hydrochloride
• 1-((3,4-DIETHOXYPHENYL)METHYL)-3,4-DIHYDRO-6,7-BIS(1-METHYLETHOXY)ISOQUINOLINE, HYDROCHLORIDE
• SCHEMBL7313181
• 69373-88-2
• 1-[(3,4-diethoxyphenyl)methyl]-6,7-di(propan-2-yloxy)-3,4-dihydroisoquinoline;hydrochloride
• BRL-40015A

• Inchi： 1S/C26H35NO4.ClH/c1-7-28-23-10-9-19(14-24(23)29-8-2)13-22-21-16-26(31-18(5)6)25(30-17(3)4)15-20(21)11-12-27-22;/h9-10,14-18H,7-8,11-13H2,1-6H3;1H
• InChI Key： AWQPJKUSDUHYIX-UHFFFAOYSA-N
• SMILES： Cl.O(C(C)C)C1C(=CC2C(CC3C=CC(=C(C=3)OCC)OCC)=NCCC=2C=1)OC(C)C

Computed Properties

• Exact Mass: 461.23348
• Monoisotopic Mass: 425.256609
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3

Experimental Properties

• Density: 1.08
• Boiling Point: 540.3°Cat760mmHg
• Flash Point: 223.9°C
• PSA: 49.28

Additional information on Isoquinoline,1-[(3,4-diethoxyphenyl)methyl]-3,4-dihydro-6,7-bis(1-methylethoxy)-,hydrochloride (1:1)

Comprehensive Analysis of Isoquinoline,1-[(3,4-diethoxyphenyl)methyl]-3,4-dihydro-6,7-bis(1-methylethoxy)-,hydrochloride (1:1) (CAS No. 69373-88-2)

The compound Isoquinoline,1-[(3,4-diethoxyphenyl)methyl]-3,4-dihydro-6,7-bis(1-methylethoxy)-,hydrochloride (1:1), identified by its CAS No. 69373-88-2, is a chemically synthesized derivative of the isoquinoline family. This compound has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. The hydrochloride salt form enhances its solubility and stability, making it a preferred choice for experimental studies.

In recent years, the demand for specialized isoquinoline derivatives has surged, driven by their role in drug discovery and development. Researchers are particularly interested in compounds like 69373-88-2 due to their potential interactions with biological targets. The presence of diethoxyphenyl and methylethoxy groups in its structure suggests possible bioactivity, which aligns with current trends in precision medicine and targeted therapy.

The synthesis of Isoquinoline,1-[(3,4-diethoxyphenyl)methyl]-3,4-dihydro-6,7-bis(1-methylethoxy)-,hydrochloride (1:1) involves multi-step organic reactions, including alkylation and etherification. Its molecular weight and chemical formula are critical parameters for researchers, often searched in databases like PubChem and ChemSpider. The compound's spectral data (NMR, IR, and MS) are essential for quality control and verification, addressing common queries in analytical chemistry forums.

One of the most frequently asked questions about CAS No. 69373-88-2 revolves around its pharmacokinetic properties. While comprehensive studies are limited, preliminary data suggest moderate bioavailability and metabolic stability. This aligns with the growing interest in ADME (Absorption, Distribution, Metabolism, and Excretion) profiling, a hot topic in drug development circles. Researchers are also exploring its potential as a scaffold for novel therapeutics, given the versatility of the isoquinoline core.

From an industrial perspective, the compound's scalable synthesis and purification methods are of high relevance. Manufacturers often seek optimized protocols to ensure high yield and purity, which are critical for commercial applications. The hydrochloride salt form further simplifies handling and storage, addressing practical concerns in laboratory and production settings.

In the context of green chemistry, there is increasing scrutiny on the environmental impact of synthetic compounds. Isoquinoline derivatives like 69373-88-2 are no exception. Recent discussions focus on reducing hazardous byproducts and improving atom economy during synthesis. These considerations are vital for compliance with global sustainability standards, a priority for modern chemical enterprises.

Another area of interest is the compound's potential biological activity. While not yet fully characterized, its structural analogs have shown promise in modulating enzyme activity and receptor binding. This has led to speculative queries about its applicability in neuropharmacology and cancer research, though rigorous clinical validation is still pending.

In summary, Isoquinoline,1-[(3,4-diethoxyphenyl)methyl]-3,4-dihydro-6,7-bis(1-methylethoxy)-,hydrochloride (1:1) (CAS No. 69373-88-2) represents a fascinating subject for both academic and industrial research. Its chemical properties, synthetic accessibility, and potential bioactivity make it a compound worth watching in the evolving landscape of medicinal chemistry and pharmaceutical innovation.